Cas no 1048005-74-8 (3-(phenylcarbamoyl)-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid)

• Product Name: 3-(phenylcarbamoyl)-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid
• CAS No: 1048005-74-8
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5471653
• PubChem ID: 18580958
• Update Time: 2025-05-20

3-(phenylcarbamoyl)-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143152
• 4-anilino-4-oxo-2-(3-propan-2-yloxypropylamino)butanoic acid
• 2-((3-isopropoxypropyl)amino)-4-oxo-4-(phenylamino)butanoic acid
• 1048005-74-8
• F2721-0005
• 3-(phenylcarbamoyl)-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid

• Inchi： 1S/C16H24N2O4/c1-12(2)22-10-6-9-17-14(16(20)21)11-15(19)18-13-7-4-3-5-8-13/h3-5,7-8,12,14,17H,6,9-11H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： NMLPGWPPEZDHSB-UHFFFAOYSA-N
• SMILES： O(C(C)C)CCCNC(C(=O)O)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87.7Ų

Additional information on 3-(phenylcarbamoyl)-2-{[3-(propan-2-yloxy)propyl]amino}propanoic acid

Introduction to 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic Acid (CAS No. 1048005-74-8)

3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid (CAS No. 1048005-74-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of propanoic acid with a phenylcarbamoyl group and a propylamino side chain substituted with an isopropoxy group. The unique structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory disorders.

The chemical structure of 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid can be described as follows: it consists of a propanoic acid backbone with a phenylcarbamoyl group attached to the second carbon atom. The third carbon atom is substituted with an amino group, which is further modified by a propyl chain ending in an isopropoxy group. This intricate structure confers the molecule with specific biological activities and pharmacological properties that are being extensively studied.

Recent studies have highlighted the potential of 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid in modulating key signaling pathways involved in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are known to form toxic plaques in the brains of Alzheimer's patients. Additionally, it has been demonstrated to have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the context of inflammatory disorders, 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid has shown promise as an anti-inflammatory agent. Studies conducted on animal models have indicated that this compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may be useful in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid have also been investigated to ensure its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it a viable candidate for drug development. Furthermore, preliminary toxicity studies have indicated that it has a low toxicity profile, which is crucial for its safe administration to patients.

In addition to its therapeutic potential, 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid has also been explored for its use as a research tool in understanding the mechanisms underlying various diseases. Its ability to modulate specific signaling pathways makes it valuable for studying protein-protein interactions and enzyme activities. For example, it has been used in assays to investigate the role of certain kinases in cell signaling cascades.

The synthesis of 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid involves several steps, including the preparation of the propanoic acid backbone, the introduction of the phenylcarbamoyl group, and the modification of the amino side chain with the isopropoxy group. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both research and industrial applications.

In conclusion, 3-(Phenylcarbamoyl)-2-{[3-(Propan-2-yloxy)propyl]amino}propanoic acid (CAS No. 1048005-74-8) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and biological activities make it an exciting subject for ongoing studies aimed at developing new treatments for neurodegenerative diseases and inflammatory disorders. As research continues to uncover more about its properties and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of these conditions.